Cas no 1797869-58-9 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone
• CAS No: 1797869-58-9
• MF: C₁₈H₁₆N₄O
• MW: 304.345843315125
• CID: 5374581
• Update Time: 2025-10-19

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone

• Inchi： 1S/C18H16N4O/c23-18(22-10-7-17-15(12-22)11-19-13-20-17)14-3-5-16(6-4-14)21-8-1-2-9-21/h1-6,8-9,11,13H,7,10,12H2
• InChI Key： PGWYGWOYYJIOTC-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1=CC=C(N2C=CC=C2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone

Comprehensive Overview of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone (CAS No. 1797869-58-9)

The compound 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone (CAS No. 1797869-58-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structure, featuring a pyrido[4,3-d]pyrimidine core coupled with a pyrrol-1-ylphenyl moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, given its structural similarity to other bioactive molecules targeting signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The compound’s CAS No. 1797869-58-9 is frequently searched in academic and industrial databases, reflecting its relevance in cancer research and neurodegenerative disease studies. Its dihydro-pyrido-pyrimidine scaffold is analogous to several FDA-approved drugs, which underscores its potential for drug repurposing and structure-activity relationship (SAR) optimization.

One of the key advantages of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone is its modular synthesis, allowing for derivatization to enhance bioavailability and selectivity. This aligns with the growing trend of fragment-based drug design (FBDD), where researchers focus on optimizing smaller molecular fragments to improve binding affinity. The compound’s pyrrol-1-ylphenyl group also introduces aromatic interactions, which are critical for protein-ligand binding in kinase inhibition.

From a computational chemistry perspective, CAS No. 1797869-58-9 has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches help predict its interactions with targets like EGFR or CDK4/6, which are hot topics in oncology research. Such analyses are vital for reducing the time and cost associated with high-throughput screening (HTS) in drug development.

The compound’s physicochemical properties, such as its logP and polar surface area (PSA), suggest moderate solubility and membrane permeability, making it suitable for oral administration. This is particularly relevant given the rising interest in oral kinase inhibitors as alternatives to intravenous therapies. Additionally, its stability under physiological conditions is being investigated to address challenges in prodrug design and metabolic stability.

In the context of intellectual property, 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone has been cited in several patents related to kinase modulation and inflammatory diseases. This highlights its commercial potential and the competitive landscape in pharmaceutical innovation. Companies and academic institutions are actively exploring its analogs to expand chemical libraries for lead compound identification.

As the scientific community continues to explore CAS No. 1797869-58-9, its role in personalized medicine and combination therapies is becoming increasingly evident. With the integration of AI-driven drug discovery platforms, researchers can accelerate the optimization of this scaffold for specific therapeutic indications. This aligns with the broader shift toward data-driven pharmacology and translational research.

In summary, 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-pyrrol-1-ylphenyl)methanone represents a versatile and pharmacologically relevant compound with broad applications in modern drug development. Its structural features, combined with emerging computational tools and synthetic methodologies, position it as a valuable asset in the quest for next-generation therapeutics.